Cas no 944903-58-6 (C-[4-(2,2,2-trifluoro-ethoxy)-pyrimidin-2-yl]-methylamine)
C-[4-(2,2,2-trifluoro-ethoxy)-pyrimidin-2-yl]-methylamine is a pyrimidine derivative featuring a trifluoroethoxy substituent at the 4-position and an aminomethyl group at the 2-position. This compound is of interest in pharmaceutical and agrochemical research due to its unique structural properties, which may enhance binding affinity and metabolic stability. The trifluoroethoxy group contributes to increased lipophilicity and electron-withdrawing effects, potentially improving bioavailability. The aminomethyl moiety offers a versatile handle for further functionalization, making it a valuable intermediate in medicinal chemistry. Its well-defined synthesis and purity make it suitable for exploratory studies in drug discovery and development.
![C-[4-(2,2,2-trifluoro-ethoxy)-pyrimidin-2-yl]-methylamine structure](https://ossimg.kuujia.com/scimg/945000/944903-58-6x500.png)
944903-58-6 structure
Product Name:C-[4-(2,2,2-trifluoro-ethoxy)-pyrimidin-2-yl]-methylamine
CAS No:944903-58-6
MF:C7H8F3N3O
MW:207.153131484985
MDL:MFCD10697208
CID:2182845
PubChem ID:72211691
Update Time:2025-10-29
C-[4-(2,2,2-trifluoro-ethoxy)-pyrimidin-2-yl]-methylamine Chemical and Physical Properties
Names and Identifiers
-
- C-[4-(2,2,2-trifluoro-ethoxy)-pyrimidin-2-yl]-methylamine
- [4-(2,2,2-trifluoroethoxy)pyrimidin-2-yl]methanamine
- 944903-58-6
- (4-(2,2,2-Trifluoroethoxy)pyrimidin-2-yl)methanamine
- SB40146
- DB-264609
- 1-[4-(2,2,2-TRIFLUOROETHOXY)PYRIMIDIN-2-YL]METHANAMINE
-
- MDL： MFCD10697208
- Inchi： 1S/C7H8F3N3O/c8-7(9,10)4-14-6-1-2-12-5(3-11)13-6/h1-2H,3-4,11H2
- InChI Key： MXUXTZJEKWMVKK-UHFFFAOYSA-N
- SMILES： FC(COC1C=CN=C(CN)N=1)(F)F
Computed Properties
- Exact Mass: 207.062
- Monoisotopic Mass: 207.062
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 61A^2
- XLogP3: 0.5
C-[4-(2,2,2-trifluoro-ethoxy)-pyrimidin-2-yl]-methylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM165654-1g |
(4-(2,2,2-trifluoroethoxy)pyrimidin-2-yl)methanamine |
944903-58-6 | 95% | 1g |
$830 | 2021-08-05 | |
| Chemenu | CM165654-1g |
(4-(2,2,2-trifluoroethoxy)pyrimidin-2-yl)methanamine |
944903-58-6 | 95% | 1g |
$700 | 2024-07-19 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 70R0326-1g |
C-[4-(2,2,2-Trifluoro-ethoxy)-pyrimidin-2-yl]-methylamine |
944903-58-6 | 96% | 1g |
8463.46CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 70R0326-5g |
C-[4-(2,2,2-Trifluoro-ethoxy)-pyrimidin-2-yl]-methylamine |
944903-58-6 | 96% | 5g |
33904.74CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 70R0326-500mg |
C-[4-(2,2,2-Trifluoro-ethoxy)-pyrimidin-2-yl]-methylamine |
944903-58-6 | 96% | 500mg |
4655.75CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 70R0326-250mg |
C-[4-(2,2,2-Trifluoro-ethoxy)-pyrimidin-2-yl]-methylamine |
944903-58-6 | 96% | 250mg |
2756.14CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 70R0326-100mg |
C-[4-(2,2,2-Trifluoro-ethoxy)-pyrimidin-2-yl]-methylamine |
944903-58-6 | 96% | 100mg |
1797.85CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 70R0326-50mg |
C-[4-(2,2,2-Trifluoro-ethoxy)-pyrimidin-2-yl]-methylamine |
944903-58-6 | 96% | 50mg |
1322.95CNY | 2021-05-08 | |
| Alichem | A089001057-1g |
(4-(2,2,2-Trifluoroethoxy)pyrimidin-2-yl)methanamine |
944903-58-6 | 95% | 1g |
$778.26 | 2023-08-31 | |
| eNovation Chemicals LLC | Y1005525-100mg |
C-[4-(2,2,2-Trifluoro-ethoxy)-pyrimidin-2-yl]-methylamine |
944903-58-6 | 95% | 100mg |
$325 | 2024-07-28 |
C-[4-(2,2,2-trifluoro-ethoxy)-pyrimidin-2-yl]-methylamine Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
944903-58-6 (C-[4-(2,2,2-trifluoro-ethoxy)-pyrimidin-2-yl]-methylamine) Related Products
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